6-Amino-1,3-dipropyl-5-(1-trifluoroacetylamino cyclopentanecarboxamido)uracil

• CAS No.: 161918-62-3
• Molecular Formula: C18H26F3N5O4
• Molecular Weight: 433.4 g/mol
• IUPAC Name: N-(4-amino-2,6-dioxo-1,3-dipropylpyrimidin-5-yl)-1-[(2,2,2-trifluoroacetyl)amino]cyclopentane-1-carboxamide
• InChI: InChI=1S/C18H26F3N5O4/c1-3-9-25-12(22)11(13(27)26(10-4-2)16(25)30)23-14(28)17(7-5-6-8-17)24-15(29)18(19,20)21/h3-10,22H2,1-2H3,(H,23,28)(H,24,29)
• InChI Key: YAGKZWAZPKFHBU-UHFFFAOYSA-N
• SMILES: CCCN1C(=C(C(=O)N(C1=O)CCC)NC(=O)C2(CCCC2)NC(=O)C(F)(F)F)N
• Synonyms: Cyclopentanecarboxamide, N-(6-amino-1,2,3,4-tetrahydro-2,4-dioxo-1,3-dipropyl-5-pyrimidinyl)-1-[(trifluoroacetyl)amino]- (9CI)

Description

6-Amino-1,3-dipropyl-5-(1-trifluoroacetylamino cyclopentanecarboxamido)uracil, also known as this compound, is a useful research compound. Its molecular formula is C18H26F3N5O4 and its molecular weight is 433.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 11.4 g of 1-trifluoroacetylaminocyclopentanecarboxylic acid and 10.4 g of 5,6-diamino-1,3-dipropyluracil in 120 ml of methanol was treated with 8.7 ml of diisopropylcarbodiimide (DIPC). After 2 hours stirring at room temperature and 1 h at 4° C., the formed precipitate is filtered under vacuum, washed and dried, thereby obtaining 15.1 g of 6-amino-1,3-dipropyl-5-(1-trifluoroacetylamino cyclopentanecarboxamido)uracil m.p. 203°-4° C.